6-Bromo-5-cyclopropoxynicotinamide
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Description
6-Bromo-5-cyclopropoxynicotinamide is a nicotinamide derivative featuring a pyridine ring substituted with a bromine atom at position 6, a cyclopropoxy group at position 5, and an amide functional group at position 3. Nicotinamide derivatives are of significant interest in medicinal chemistry due to their roles as enzyme inhibitors, particularly in targeting NAD+-dependent pathways.
Properties
Molecular Formula |
C9H9BrN2O2 |
|---|---|
Molecular Weight |
257.08 g/mol |
IUPAC Name |
6-bromo-5-cyclopropyloxypyridine-3-carboxamide |
InChI |
InChI=1S/C9H9BrN2O2/c10-8-7(14-6-1-2-6)3-5(4-12-8)9(11)13/h3-4,6H,1-2H2,(H2,11,13) |
InChI Key |
BCJQLMHDJWYOCD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)C(=O)N)Br |
Origin of Product |
United States |
Preparation Methods
The synthesis of 6-Bromo-5-cyclopropoxynicotinamide can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs boron reagents and palladium catalysts under mild and functional group-tolerant conditions. The specific reaction conditions and reagents used can vary depending on the desired yield and purity of the final product.
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. These methods often include the use of automated reactors and continuous flow processes to enhance efficiency and scalability.
Chemical Reactions Analysis
6-Bromo-5-cyclopropoxynicotinamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The bromine atom in 6-Bromo-5-cyclopropoxynicotinamide can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium methoxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.
Scientific Research Applications
6-Bromo-5-cyclopropoxynicotinamide has several scientific research applications:
Medicinal Chemistry: This compound is used in the synthesis of novel pharmaceutical agents with potential anticancer, antiangiogenic, and antioxidant activities.
Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, including heterocyclic compounds and natural product analogs.
Biological Research: Researchers use this compound to study its effects on various biological pathways and its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 6-Bromo-5-cyclopropoxynicotinamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the activity of certain enzymes or receptors involved in cancer cell proliferation and angiogenesis . The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Research Findings and Limitations
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